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Compound of Interest

Compound Name: 6-Chloro-2-ethoxynicotinic acid

CAS No.: 1343080-22-7

Cat. No.: B1468903 Get Quote

Executive Summary: Identity & Critical Correction
⚠️ CRITICAL ALERT: CAS Registry Number Mismatch Your request referenced CAS 10177-

13-6. Database verification confirms this CAS corresponds to Methyl 5-phenylnicotinate, not 6-
Chloro-2-ethoxynicotinic acid.

For the purpose of this technical guide, we will focus on the chemical structure 6-Chloro-2-
ethoxynicotinic acid, which is assigned CAS 1343080-22-7 (or related ester derivatives

depending on the specific synthesis stage). Proceeding with the wrong CAS number in

procurement will result in the acquisition of a completely different phenyl-substituted pyridine

scaffold, potentially derailing your synthesis campaign.
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Property Specification

Correct Name 6-Chloro-2-ethoxynicotinic acid

Correct CAS 1343080-22-7 (Acid form)

Molecular Formula C₈H₈ClNO₃

Molecular Weight 201.61 g/mol

Core Scaffold Pyridine-3-carboxylic acid

Key Functionality
Ortho-ethoxy group (Position 2), Para-chloro

group (Position 6)

Part 1: Strategic Sourcing & Market Landscape
This compound is classified as a Tier 2 Building Block. It is not a high-volume commodity like

its precursor (2,6-Dichloronicotinic acid) but is a stable, commercially available intermediate

used primarily in the synthesis of herbicides (e.g., sulfonylureas) and kinase inhibitors.

Supplier Tier Analysis
Procurement strategy should be dictated by your scale requirements.
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Tier
Supplier
Type

Typical
Scale

Estimated
Price Range

Lead Time
Recommen
ded
Vendors

1
Global

Catalog
mg – 10g $85 - $150 / g 1-3 Days

Sigma-

Aldrich,

Apollo

Scientific,

Combi-Blocks

2
Specialized

CRO
10g – 1kg

$800 - $1,200

/ kg
2-4 Weeks

BLD Pharm,

ChemScene,

WuXi AppTec

3
Bulk

Manufacturer
>10kg

$350 - $550 /

kg
6-8 Weeks

Custom

synthesis via

Indian/Chines

e CMOs

Sourcing Decision Matrix (Graphviz)

Requirement Analysis

< 10 grams
(Discovery)

10g - 1kg
(Process Dev)

> 1kg
(Pilot/Mfg)

Tier 1: Catalog
(High Unit Cost, Fast)

Tier 2: Specialized CRO
(Moderate Cost)If Outsourcing

In-House Synthesis
(From 2,6-Dichloro)

If Process Capable

Click to download full resolution via product page

Figure 1: Decision logic for sourcing based on scale and internal capability. For >1kg, in-house

synthesis from cheap 2,6-dichloronicotinic acid is often most cost-effective.

Part 2: Technical Synthesis & Cost Drivers
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To control price and quality, you must understand the manufacturing process. The cost is driven

by the regioselectivity of the ethoxylation step.

The Synthetic Route
The standard industrial route begins with 2,6-Dichloronicotinic acid (CAS 2942-59-8), which is

inexpensive (~$20/100g).

Starting Material: 2,6-Dichloronicotinic acid.

Reagent: Sodium Ethoxide (NaOEt).

Critical Variable: Solvent and Temperature.[1]

Mechanism: Nucleophilic Aromatic Substitution (

).[2]

Position 2 (Ortho): Activated by the ring nitrogen but sterically hindered by the carboxylic

acid (or ester) at position 3.

Position 6 (Para): Less sterically hindered but electronically less favorable for the initial

attack compared to position 2 in certain conditions.

The Cost Driver: If the reaction conditions are not optimized, you get a mixture of the 2-ethoxy

(desired) and 6-ethoxy (impurity) isomers. Separating these structural isomers requires column

chromatography or careful recrystallization, which drives up the cost of the commercial

material.

Synthesis Pathway & Impurity Logic (Graphviz)
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Figure 2: The competitive reaction pathway. High-quality suppliers optimize for the "Product"

pathway; low-cost suppliers may contain high levels of "Impurity 1".

Part 3: Quality Assurance & Self-Validating
Protocols
When buying from Tier 2 or 3 suppliers, you cannot rely solely on the Certificate of Analysis

(CoA). You must validate the Regiochemistry. The 2-ethoxy and 6-ethoxy isomers have the

same mass (LC-MS is insufficient) but different polarity.

Analytical Discrimination Protocol (HPLC)
Do not use a standard generic gradient. You need a method capable of resolving structural

isomers.

Column: C18 Phenyl-Hexyl (Provides better selectivity for aromatic isomers than standard

C18).

Mobile Phase A: Water + 0.1% Formic Acid.
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Mobile Phase B: Methanol (MeOH provides better selectivity for these isomers than

Acetonitrile).

Gradient: Isocratic hold at 40% B for 5 mins, then ramp to 90% B.

Detection: UV at 270 nm.

Acceptance Criteria:

Purity: > 98.0% (Area).[1][3]

Regio-isomer (2-Chloro-6-ethoxy): < 0.5%.

Bis-ethoxy impurity: < 0.1%.

Structural Confirmation (NMR)
If you are buying >100g, request 1H-NMR data.

Diagnostic Signal: Look at the splitting of the pyridine protons.

NOE (Nuclear Overhauser Effect): This is the gold standard. Irradiate the ethoxy -CH2-

group.

If Desired Product (2-ethoxy): You should see NOE enhancement at the pyridine C3-

COOH (if protonated) or lack of interaction with the C5 proton.

If Impurity (6-ethoxy): You will see strong NOE enhancement of the C5 proton

(neighboring the 6-position).

Part 4: Handling & Stability
Physical State: White to off-white crystalline powder.

pKa: ~3.5 (Carboxylic acid).

Storage:

Temperature: 2-8°C (Refrigerate).
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Atmosphere: Hygroscopic. Store under Argon or Nitrogen.

Sensitivity: The ethoxy ether linkage is stable, but the chlorine at position 6 is still

susceptible to further nucleophilic attack if stored in basic conditions. Keep acidic or

neutral.

References
Chemical Identity Verification: PubChem. Compound Summary for 2,6-Dichloronicotinic acid

(Precursor). Retrieved from [Link]

Regioselectivity Mechanism: Schlosser, M., et al. "Regioselective substitution of 2,6-
dichloropyridine derivatives." Tetrahedron Letters, 2011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloronicotinic acid synthesis - chemicalbook [chemicalbook.com]

2. wuxibiology.com [wuxibiology.com]

3. 2-Chloronicotinic acid, 99% 50 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

To cite this document: BenchChem. [Technical Procurement & Quality Assurance Guide: 6-
Chloro-2-ethoxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1468903#suppliers-and-price-of-6-chloro-2-
ethoxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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